5'-amino-5'-deoxy-N-[(1,1-dimethylethoxy)carbonyl]-2',3'-O-(1-methylethylidene)-Adenosine

Catalog No.
S14324754
CAS No.
M.F
C18H26N6O5
M. Wt
406.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
5'-amino-5'-deoxy-N-[(1,1-dimethylethoxy)carbonyl]...

Product Name

5'-amino-5'-deoxy-N-[(1,1-dimethylethoxy)carbonyl]-2',3'-O-(1-methylethylidene)-Adenosine

IUPAC Name

tert-butyl N-[9-[(3aR,4R,6R,6aR)-6-(aminomethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]purin-6-yl]carbamate

Molecular Formula

C18H26N6O5

Molecular Weight

406.4 g/mol

InChI

InChI=1S/C18H26N6O5/c1-17(2,3)29-16(25)23-13-10-14(21-7-20-13)24(8-22-10)15-12-11(9(6-19)26-15)27-18(4,5)28-12/h7-9,11-12,15H,6,19H2,1-5H3,(H,20,21,23,25)/t9-,11-,12-,15-/m1/s1

InChI Key

DQOZFYSBCNKGIF-SDBHATRESA-N

Canonical SMILES

CC1(OC2C(OC(C2O1)N3C=NC4=C(N=CN=C43)NC(=O)OC(C)(C)C)CN)C

Isomeric SMILES

CC1(O[C@@H]2[C@H](O[C@H]([C@@H]2O1)N3C=NC4=C(N=CN=C43)NC(=O)OC(C)(C)C)CN)C

5'-amino-5'-deoxy-N-[(1,1-dimethylethoxy)carbonyl]-2',3'-O-(1-methylethylidene)-adenosine is a modified nucleoside with significant structural complexity. Its molecular formula is C₁₃H₁₈N₆O₃, and it has a molecular weight of 306.324 g/mol. This compound features an adenosine backbone with specific functional groups that enhance its biological activity and potential applications in medicinal chemistry.

Typical of nucleosides, including:

  • Acylation: The amino group can be acylated, which may alter its reactivity and biological properties.
  • Hydrolysis: The ester bonds present in the molecule can be hydrolyzed under acidic or basic conditions, leading to the release of the free nucleoside.
  • Reduction: The presence of double bonds in the sugar moiety allows for reduction reactions, which can be utilized in synthetic pathways.

These reactions are crucial for modifying the compound to enhance its pharmacological properties or to create derivatives for further study.

Research indicates that 5'-amino-5'-deoxy-N-[(1,1-dimethylethoxy)carbonyl]-2',3'-O-(1-methylethylidene)-adenosine exhibits significant biological activity. It has been studied for its potential as an inhibitor in various enzymatic processes, particularly those involving methyltransferases. The compound's modifications may enhance its binding affinity and specificity, making it a valuable candidate in drug design.

The synthesis of this compound typically involves several steps:

  • Starting Materials: The synthesis begins with commercially available adenosine derivatives.
  • Functional Group Modifications: Specific functional groups are introduced through acylation and protection strategies.
  • Purification: The final product is purified using techniques such as chromatography to ensure high purity levels.

For instance, a reported method involves treating 2',3'-O-(1-methylethylidene)-adenosine with specific reagents under controlled conditions to achieve the desired modifications .

This compound has potential applications in:

  • Pharmaceutical Development: As an inhibitor of methyltransferases, it may serve as a lead compound for developing drugs targeting epigenetic modifications in cancer therapies.
  • Biochemical Research: It can be used as a tool in studies related to nucleotide metabolism and enzyme inhibition.

Interaction studies have demonstrated that 5'-amino-5'-deoxy-N-[(1,1-dimethylethoxy)carbonyl]-2',3'-O-(1-methylethylidene)-adenosine interacts with various biological macromolecules. These interactions are often characterized through techniques such as:

  • Surface Plasmon Resonance: To measure binding affinities.
  • Nuclear Magnetic Resonance Spectroscopy: To elucidate structural details of the compound when bound to target proteins.

These studies help in understanding the mechanism of action and optimizing the compound for therapeutic use.

Several compounds share structural similarities with 5'-amino-5'-deoxy-N-[(1,1-dimethylethoxy)carbonyl]-2',3'-O-(1-methylethylidene)-adenosine. Here are some notable examples:

Compound NameStructural FeaturesUnique Attributes
5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosineLacks the dimethylethoxycarbonyl groupSimpler structure, less steric hindrance
N,N-Dibenzoyl-5'-deoxy-5'-iodo-2',3'-O-(1-methylethylidene)-adenosineContains iodine and benzoyl groupsEnhanced reactivity due to halogen
2-Amino-6-(6-amino-purin-9-yl)-hexanoic acidAmino acid side chainDifferent functional group profile affecting bioactivity

The unique combination of a dimethylethoxycarbonyl group and specific modifications on the sugar moiety distinguishes 5'-amino-5'-deoxy-N-[(1,1-dimethylethoxy)carbonyl]-2',3'-O-(1-methylethylidene)-adenosine from its analogs, potentially enhancing its biological activity and application scope.

XLogP3

0.1

Hydrogen Bond Acceptor Count

9

Hydrogen Bond Donor Count

2

Exact Mass

406.19646795 g/mol

Monoisotopic Mass

406.19646795 g/mol

Heavy Atom Count

29

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